6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-fluorobenzoate
• InChI: InChI=1S/C19H14FN3O5S2/c20-12-5-3-11(4-6-12)17(26)28-15-8-27-13(7-14(15)24)9-29-19-23-22-18(30-19)21-16(25)10-1-2-10/h3-8,10H,1-2,9H2,(H,21,22,25)
• InChI Key: KEMAKYUPPYNQED-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC3=CC(=O)C(=CO3)OC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H14FN3O5S2
• Molecular Weight: 447.5 g/mol

Description

6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate is a useful research compound. Its molecular formula is C19H14FN3O5S2 and its molecular weight is 447.46. The purity is usually 95%.
BenchChem offers high-quality 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Compounds related to “6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-fluorobenzoate” have been synthesized and structurally characterized through various methods including H-1 NMR, MS, elemental analysis, and X-ray diffraction. These compounds have shown potential in applications due to their unique structures and functional groups, which contribute to their reactivity and interaction with biological targets. For instance, compounds incorporating thiadiazole rings have demonstrated antifungal activity, highlighting their relevance in developing new antimicrobial agents (Zhai et al., 2016).

Antimicrobial and Antifungal Activities

Research on similar compounds has revealed significant antimicrobial and antifungal properties. These activities are attributed to the structural features of the compounds, such as the presence of fluorine and thiadiazole moieties, which enhance their interaction with microbial enzymes and cellular structures, leading to inhibition of microbial growth. Such findings are crucial for the development of new therapeutic agents against resistant microbial strains (Sunil et al., 2010).

Potential Anticancer Activity

Compounds structurally related to the query chemical have shown promising anticancer activity in vitro. Their ability to induce apoptosis in cancer cells, such as hepatocellular carcinoma cells, alongside their antioxidant properties, underscores their potential as templates for designing novel anticancer drugs. This highlights the importance of the core structural elements in mediating biological effects that can be harnessed for therapeutic purposes (D. Sunil, A. Isloor, P. Shetty, K. Satyamoorthy, A. S. B. Prasad, 2010).